rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochloride
Overview
Description
Rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochloride, also known as racemic-MMCPA hydrochloride, is a synthetic organic compound with a wide range of applications in scientific research. This compound is an important intermediate in the synthesis of several drugs and has been used in the study of the effects of various compounds on the body. Racemic-MMCPA hydrochloride has been used in the synthesis of various compounds, including novel drug candidates and various bioactive compounds.
Mechanism of Action
Racemic-MMCPA hydrochloride has been studied for its mechanism of action in various studies. In general, it is believed that the compound acts as an agonist of the 5-HT1A receptor, which is involved in the regulation of various physiological processes such as mood, anxiety, and appetite. Racemic-MMCPA hydrochloride is also thought to act as an agonist of the 5-HT2A receptor, which is involved in the regulation of various physiological processes such as appetite, pain perception, and learning and memory.
Biochemical and Physiological Effects
Racemic-MMCPA hydrochloride has been studied for its biochemical and physiological effects in various studies. In general, it is believed that the compound acts as an agonist of the 5-HT1A receptor, which is involved in the regulation of various physiological processes such as mood, anxiety, and appetite. Racemic-MMCPA hydrochloride is also thought to act as an agonist of the 5-HT2A receptor, which is involved in the regulation of various physiological processes such as appetite, pain perception, and learning and memory.
Advantages and Limitations for Lab Experiments
Racemic-MMCPA hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized in the laboratory. In addition, it is a relatively stable compound and can be stored for long periods of time. However, there are some limitations associated with the use of this compound in laboratory experiments. It is a relatively low-potency compound and may not be suitable for use in high-throughput screening assays. In addition, it is not a very soluble compound and may not be suitable for use in certain types of assays.
Future Directions
There are several potential future directions for the use of rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochlorideA hydrochloride in scientific research. One potential direction is to explore the potential therapeutic applications of this compound. For example, it could be studied for its potential use as an antidepressant or anxiolytic. Another potential direction is to explore the potential use of this compound in the study of the pharmacokinetics and pharmacodynamics of drugs. Additionally, it could be studied for its potential use in the study of the metabolism of drugs and the effects of drugs on the central nervous system. Finally, it could be studied for its potential use in the synthesis of novel drug candidates and various bioactive compounds.
Synthesis Methods
Racemic-MMCPA hydrochloride can be synthesized from rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochlorideA and hydrochloric acid in two steps. The first step involves the reaction of rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochlorideA with hydrochloric acid in the presence of a catalyst, such as p-toluenesulfonic acid (PTSA), to form the hydrochloride salt. The second step involves the purification of the hydrochloride salt by recrystallization. The final product is a white crystalline powder with a melting point of 145-147°C.
Scientific Research Applications
Racemic-MMCPA hydrochloride has been used in a variety of scientific research applications, including studies of the effects of various compounds on the body. It has been used in the synthesis of novel drug candidates and various bioactive compounds. In addition, it has been used in the study of the pharmacokinetics and pharmacodynamics of drugs, in the study of the metabolism of drugs, and in the study of the effects of drugs on the central nervous system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochloride involves the reaction of commercially available starting materials through a series of steps to obtain the final product.", "Starting Materials": [ "Methanol", "Sodium hydroxide", "Chloroacetaldehyde", "Cyclopropane", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Methanol is reacted with sodium hydroxide to form sodium methoxide.", "Step 2: Chloroacetaldehyde is added to the reaction mixture and stirred at room temperature for several hours to form the intermediate, 2-(methoxymethyl)oxetane.", "Step 3: Cyclopropane is added to the reaction mixture and heated to form the desired product, rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-ol.", "Step 4: Ammonium chloride and hydrochloric acid are added to the reaction mixture to form rac-(1R,2R)-2-(methoxymethyl)cyclopropan-1-amine hydrochloride." ] } | |
CAS RN |
2088415-17-0 |
Molecular Formula |
C5H12ClNO |
Molecular Weight |
137.6 |
Purity |
95 |
Origin of Product |
United States |
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